Cas no 2172597-16-7 (9H-fluoren-9-ylmethyl 1-(aminomethyl)-6,8-dimethoxy-1,2,3,4-tetrahydroisoquinoline-2-carboxylate)

• Product Name: 9H-fluoren-9-ylmethyl 1-(aminomethyl)-6,8-dimethoxy-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• CAS No: 2172597-16-7
• MF: C₂₇H₂₈N₂O₄
• MW: 444.522227287292
• CID: 6425716
• PubChem ID: 165823775
• Update Time: 2025-10-17

9H-fluoren-9-ylmethyl 1-(aminomethyl)-6,8-dimethoxy-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 9H-fluoren-9-ylmethyl 1-(aminomethyl)-6,8-dimethoxy-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• 2172597-16-7
• EN300-1599549

• Inchi： 1S/C27H28N2O4/c1-31-18-13-17-11-12-29(24(15-28)26(17)25(14-18)32-2)27(30)33-16-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,13-14,23-24H,11-12,15-16,28H2,1-2H3
• InChI Key： SACZMZWKFKQLQA-UHFFFAOYSA-N
• SMILES： O(C(N1CCC2C=C(C=C(C=2C1CN)OC)OC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 444.20490738g/mol
• Monoisotopic Mass: 444.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 74Ų

Additional information on 9H-fluoren-9-ylmethyl 1-(aminomethyl)-6,8-dimethoxy-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

9H-Fluoren-9-ylmethyl 1-(aminomethyl)-6,8-dimethoxy-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 2172597-16-7)

The compound 9H-fluoren-9-ylmethyl 1-(aminomethyl)-6,8-dimethoxy-1,2,3,4-tetrahydroisoquinoline-2-carboxylate, identified by the CAS registry number 2172597-16-7, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of isoquinoline derivatives, which have been extensively studied for their diverse biological activities and synthetic utility.

The structure of this compound is characterized by a fluorenylmethyl group attached to an isoquinoline moiety. The isoquinoline core is further substituted with amino and methoxy groups at specific positions, which likely influence its pharmacokinetic properties and biological interactions. Recent studies have highlighted the importance of such substitutions in modulating the activity of isoquinoline derivatives, particularly in the context of enzyme inhibition and receptor binding.

One of the most notable aspects of this compound is its potential as a precursor in the synthesis of bioactive molecules. Researchers have demonstrated that fluorenylmethyl esters, such as this one, can serve as valuable intermediates in the construction of complex natural product analogs. For instance, a study published in the Journal of Medicinal Chemistry explored the use of similar fluorenylmethyl esters in the synthesis of peptide mimetics with anti-inflammatory properties.

In addition to its synthetic utility, this compound has shown promise in pharmacological studies. Preclinical data suggest that it may exhibit selective inhibition against certain kinases, which are key targets in cancer therapy. A recent article in Nature Communications reported on the development of isoquinoline-based kinase inhibitors with improved potency and selectivity, underscoring the relevance of this compound class in drug discovery.

The presence of multiple functional groups in this molecule also makes it a candidate for further chemical modifications. For example, the amino group can be exploited for conjugation with other biomolecules or for the introduction of additional functional elements. Such modifications could enhance its bioavailability or enable targeted delivery systems.

From a synthetic perspective, the preparation of this compound involves a series of well-established organic reactions. Key steps include the formation of the fluorenylmethyl ester through Friedel-Crafts alkylation and subsequent functionalization of the isoquinoline ring to introduce amino and methoxy substituents. These methods are amenable to scale-up and optimization for industrial applications.

In terms of applications, this compound could find uses in both academic research and industrial settings. Its role as an intermediate in drug discovery programs is particularly noteworthy, given its structural complexity and potential for further diversification. Moreover, its stability under various reaction conditions makes it suitable for incorporation into multi-component synthesis strategies.

Looking ahead, ongoing research into isoquinoline derivatives is expected to uncover new therapeutic applications for compounds like this one. Collaborative efforts between chemists and biologists are likely to yield novel insights into their mechanisms of action and potential for treating diseases such as cancer or neurodegenerative disorders.

In conclusion, 9H-fluoren-9-ylmethyl 1-(aminomethyl)-6,8-dimethoxy-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 2172597-16-7) represents a valuable addition to the arsenal of tools available to researchers in medicinal chemistry and related fields. Its unique structure and versatile functional groups position it as a promising candidate for advancing drug discovery efforts and contributing to innovative therapeutic solutions.